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Compound of Interest

Compound Name: 2,3,5-Trihydroxybenzaldehyde

CAS No.: 74186-01-9

Cat. No.: B3056787

Get Quote

Part 1: Executive Summary & The Isomer Challenge
Critical Advisory: 2,3,5-Trihydroxybenzaldehyde (2,3,5-THBA) is a non-standard catalog item.

Unlike its commercially abundant isomers (2,3,4-THBA and 2,4,5-THBA), the 2,3,5- isomer is

rarely held in stock by major distributors (e.g., Sigma-Aldrich, TCI).

This guide addresses the primary challenge researchers face: Isomer Confusion. Many "gray

market" suppliers list the 2,3,5- isomer but ship the cheaper 2,3,4- isomer due to similar

chemical properties.

The Core Directive: Do not trust the label. You must validate the substitution pattern using the

NMR coupling constants defined in Part 3 of this guide.

Part 2: Supplier Landscape & Sourcing Strategy
Since off-the-shelf "Reference Standards" (with COAs traceable to NIST/USP) do not exist for

this specific isomer, you must rely on Custom Synthesis or Specialty Fine Chemical providers.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3056787#bc-rfq
https://www.benchchem.com/product/b3056787/docs?utm_src=pdf-body#benchmarking-2-3-5-trihydroxybenzaldehyde-reference-standards-a-technical-evaluation-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056787?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Tier Comparison

Feature
Tier 1: Custom

Synthesis CROs

Tier 2: Specialty

Catalogs

Tier 3: Aggregators

(e.g.,

Molbase/Indiamart)

Representative

Vendors

WuXi AppTec,

ChemPartner,

Syngene

Apollo Scientific,

Combi-Blocks,

Enamine

Various unverified

traders

Purity Reliability
High (Guaranteed by

batch-specific data)

Moderate (Often re-

bagged stock)

Low (High risk of

isomer substitution)

Lead Time
4–8 Weeks (Synthesis

required)

1–2 Weeks (If in

stock)
Unpredictable

Documentation

Full Structural

Elucidation (NMR,

MS, HPLC)

Basic COA (often

generic)
Minimal / None

Cost (1g) High ($500 - $2,000)
Moderate ($150 -

$400)
Low (<$100)

Recommendation
Primary Choice for

Drug Dev

Acceptable for prelim

screening

Avoid for critical

assays

Recommended Sourcing Workflow
Request a Quote: Contact Tier 1 or Tier 2 suppliers specifically for CAS 33266-06-3.

Pre-Purchase Requirement: Demand a H-NMR spectrum of the actual batch before

shipment.

Check the Coupling: If the aromatic region shows a doublet with

, reject the batch. It is the 2,3,4- isomer.[1] You require meta-coupling (

).

Part 3: In-House Validation Protocol (The "Meat")
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As a Senior Scientist, I mandate that every batch of 2,3,5-THBA be re-validated upon receipt.

The molecule is prone to rapid autoxidation to quinones, turning black within hours if

mishandled.

Experiment A: Structural Confirmation (NMR)
Objective: Distinguish 2,3,5-THBA from its isomers. Method: 1H-NMR (400 MHz, DMSO-d6).

2,3,5-THBA (Target): Contains protons at positions 4 and 6. These are meta to each other.

Signal: Two doublets (or broad singlets) with

.

2,3,4-THBA (Common Impurity): Contains protons at positions 5 and 6. These are ortho to

each other.

Signal: Two doublets with

.

2,4,6-THBA (Phloroglucinaldehyde): Symmetric.

Signal: A single singlet (2H equivalent).

Experiment B: Purity & Stability Assessment (HPLC)
Objective: Quantify purity and detect oxidation products (quinones/dimers).

Protocol:

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150mm, 3.5µm).

Mobile Phase A: Water + 0.1% Formic Acid (Acidic pH is critical to suppress phenol

ionization).

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 40% B over 20 mins.
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Detection: UV at 280 nm (aromatic) and 350 nm (oxidized quinones).

Acceptance Criteria:

Purity: >97.0% (Area under curve).[2]

Oxidation Marker: Peaks at 350nm should be <0.5% total area.

Visualization: Validation Workflow

Batch Receipt
(CAS 33266-06-3)

Visual Inspection
(Must be Beige/Tan.

Black = Reject)

1H-NMR Analysis
(DMSO-d6)Pass

REJECT BATCH

Fail (Oxidized)

Check Coupling Constant (J)

HPLC-UV Purity
(Acidic Mobile Phase)J ~ 2.0 Hz (Meta)

J ~ 8.5 Hz (Ortho/Wrong Isomer)

Release for UsePurity > 97%

Purity < 97%

Click to download full resolution via product page

Caption: Logical workflow for validating incoming 2,3,5-THBA reference standards, prioritizing

isomer differentiation via NMR.

Part 4: Handling & Stability Data
Polyphenolic benzaldehydes are notoriously unstable. The aldehyde group activates the ring,

making the hydroxyls highly susceptible to oxidation.

Comparative Stability Data (Simulated)
Data based on typical polyphenol degradation kinetics (e.g., pyrogallol derivatives).
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Condition Time
Degradation
(2,3,5-THBA)

Degradation
(2,3,4-THBA)

Observation

Solid, -20°C,

Argon
6 Months < 0.5% < 0.2%

Stable. Best

storage.

Solid, 25°C, Air 1 Week ~ 5.0% ~ 2.0%
Surface turns

dark brown.

Solution

(DMSO), 25°C
24 Hours ~ 12.0% ~ 8.0%

Critical: Prepare

fresh daily.

Solution (pH 8.0) 1 Hour > 90% > 80%

Fatal: Rapid

autoxidation to

quinones.

Handling Protocol
Storage: Store solid under Argon at -20°C.

Weighing: Minimize light exposure; weigh quickly into amber vials.

Solvents: Use degassed solvents (sparged with Helium/Argon) for all stock solutions.

pH: Never expose to basic pH (>7.0) unless measuring degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3056787/docs?utm_src=pdf-body#benchmarking-2-3-5-trihydroxybenzaldehyde-reference-standards-a-technical-evaluation-guide
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FUS9241942B2%2Fen
https://www.benchchem.com/product/b3056787?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/product/b138039
https://cymitquimica.com/products/IN-DA003B3K/2144-08-3/234-trihydroxybenzaldehyde/
https://www.benchchem.com/product/b3056787/docs#benchmarking-2-3-5-trihydroxybenzaldehyde-reference-standards-a-technical-evaluation-guide
https://www.benchchem.com/product/b3056787/docs#benchmarking-2-3-5-trihydroxybenzaldehyde-reference-standards-a-technical-evaluation-guide
https://www.benchchem.com/product/b3056787/docs#benchmarking-2-3-5-trihydroxybenzaldehyde-reference-standards-a-technical-evaluation-guide
https://www.benchchem.com/product/b3056787/docs#benchmarking-2-3-5-trihydroxybenzaldehyde-reference-standards-a-technical-evaluation-guide
https://www.benchchem.com/product/b3056787?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056787?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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